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FOR IMMEDIATE RELEASE

[City, State] — [Date] — In the ever-evolving landscape of transdermal drug delivery, the quest
for effective and safe penetration enhancers is paramount. Among the promising candidates, 2-
Octyldodecanol, a branched-chain fatty alcohol, has garnered significant attention from
researchers and drug development professionals. This versatile excipient is increasingly
utilized for its ability to reversibly modulate the skin's barrier function, thereby facilitating the
passage of therapeutic agents into the systemic circulation. These application notes and
protocols aim to provide a detailed overview of the use of 2-Octyldodecanol in transdermal
research, summarizing key guantitative data, experimental methodologies, and the underlying
mechanism of action.

Mechanism of Action: Disrupting the Barrier

The primary mechanism by which 2-Octyldodecanol enhances the penetration of drugs
through the skin lies in its interaction with the stratum corneum, the outermost layer of the
epidermis and the principal barrier to drug absorption.[1] Composed of tightly packed
corneocytes embedded in a lipid-rich matrix, the stratum corneum presents a formidable
obstacle for most drug molecules.

2-Octyldodecanol, owing to its lipophilic nature and branched structure, intercalates into the
lipid bilayers of the stratum corneum. This integration disrupts the highly ordered lamellar
structure of the lipids, leading to an increase in their fluidity.[1] Spectroscopic studies have
confirmed that 2-Octyldodecanol penetrates the stratum corneum and induces disorder in the
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lipid chains.[1] This fluidization of the lipid matrix reduces the diffusional resistance of the
stratum corneum, creating pathways for drug molecules to permeate more readily into the
deeper layers of the skin and subsequently into the bloodstream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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